Cas no 2171655-54-0 (3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid)

• Product Name: 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid
• CAS No: 2171655-54-0
• MF: C₂₇H₂₁ClN₂O₅
• MW: 488.919046163559
• CID: 6487181
• PubChem ID: 165504944
• Update Time: 2025-06-07

3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid
• EN300-1485091
• 2171655-54-0
• 3-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]benzoic acid

• Inchi： 1S/C27H21ClN2O5/c1-2-7-24(25(31)29-23-13-12-16(26(32)33)14-22(23)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-14,21,24H,7,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LAHDQEKRLXAHEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 488.1138995g/mol
• Monoisotopic Mass: 488.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid

Professional Introduction to 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic Acid (CAS No. 2171655-54-0)

3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid, identified by its CAS number 2171655-54-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug discovery and therapeutic development. Its unique structural features, characterized by a benzoic acid core substituted with a chloro group, an amino group linked to a flourenylmethoxycarbonyl moiety, and a pentynamide side chain, make it a subject of intense interest for researchers exploring novel pharmacophores.

The< strong>3-chloro substituent at the fourth position of the benzoic acid ring introduces a region of electrophilicity that can be exploited in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. This feature is particularly valuable in synthetic chemistry, where such compounds serve as intermediates for the construction of more complex molecules. The presence of the< strong>4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino) group adds another layer of functionality, providing a site for further derivatization and modification. The flourenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis and drug development, offering stability and ease of removal under specific conditions.

The< strong>pentynamide side chain is an intriguing feature that may contribute to the compound's biological activity. Nitrile-containing compounds have been extensively studied for their pharmacological properties, with applications ranging from antimicrobial agents to anti-inflammatory drugs. The combination of these structural elements suggests that 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid could exhibit multiple modes of action, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of multifunctional drugs that can target multiple disease pathways simultaneously. The structural complexity of 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid aligns well with this trend. Researchers are exploring its potential as a lead compound for the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. The< strong>fluorenylmethoxycarbonyl group, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, which is a critical factor in their clinical success.

The< strong>CAS number 2171655-54-0 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. This standardized nomenclature system ensures that researchers around the world can accurately reference and discuss the molecule, fostering collaboration and innovation in the field. The compound's entry in chemical databases also provides valuable information about its physical properties, such as melting point, solubility, and stability, which are essential for its practical application in synthetic and pharmaceutical processes.

The synthesis of 3-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobenzoic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the complex framework of the molecule. These synthetic methodologies not only highlight the ingenuity of modern chemical research but also provide valuable insights into the development of other advanced organic compounds.

The biological activity of 3-chloro-4-2(({(9H-fluorenyl)methoxycarbonyl}amino)pent)-4 -ynamidobenzoic acid is currently under investigation by several research groups. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to interact with target proteins could make it a potent inhibitor of kinases or other enzymes involved in cell signaling pathways. Such interactions are crucial for modulating various biological processes and have therapeutic implications in conditions like cancer and inflammation.

The< strong>pentynamide moiety is particularly noteworthy for its potential role in modulating biological pathways associated with neurodegenerative diseases. Nitrile-containing compounds have been shown to exhibit neuroprotective properties by scavenging reactive oxygen species or inhibiting specific enzymatic activities. By incorporating this motif into the molecular structure of 3-chloro -4 -2(({(9H-fluorenylmethoxycarbonyl}amino)pent)-4 -ynamidobenzoic acid , researchers aim to develop novel therapeutic agents that can address the complex mechanisms underlying these diseases.

In conclusion, 3-chloro -4 -2(({(9H-fluorenylmethoxycarbonyl}amino)pent)-4 -ynamidobenzoic acid (CAS No.< strong>2171655 -54 -0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound for drug development. Ongoing studies are expected to uncover new insights into its biological activity and therapeutic applications, contributing to advancements in medicine and biotechnology.